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Compound of Interest

Compound Name: Diethyl methyl malonate

Cat. No.: B8451518 Get Quote

Core Reaction Mechanism
The synthesis of diethyl methylmalonate from diethyl malonate is a classic example of a

malonic ester synthesis, which relies on the heightened acidity of the α-protons on the

methylene group (-CH₂-) of diethyl malonate.[1][2] These protons are flanked by two electron-

withdrawing carbonyl groups, making them readily removable by a suitable base (pKa ≈ 13).[1]

[3]

The reaction proceeds in two main steps:

Enolate Formation: A base, typically sodium ethoxide (NaOEt), deprotonates the diethyl

malonate at the α-carbon. This creates a resonance-stabilized enolate ion, which is a potent

nucleophile.[4][5] The use of a bulky base can prevent unwanted side reactions like

nucleophilic substitution on the ester itself.[4]

Nucleophilic Alkylation: The nucleophilic enolate ion attacks an electrophilic methylating

agent, such as methyl iodide (CH₃I) or methyl bromide (CH₃Br), in a second-order

nucleophilic substitution (SN2) reaction.[6][7] This step forms the new carbon-carbon bond,

yielding diethyl methylmalonate.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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